Cas no 50599-78-5 (Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-)

• Product Name: Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-
• CAS No: 50599-78-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 368655
• PubChem ID: 39739
• Update Time: 2025-04-19

Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-
• 4-(dimethylamino)-2-phenylbutanenitrile
• 4-(dimethylamino)-2-phenylbutyronitrile
• 2-(2-Dimethylaminoethyl)-2-phenylacetonitrile
• 4-Dimethylamino-2-phenylbutyronitrile
• alpha-(beta-Dimethylaminoethyl)benzyl cyanide
• BRN 2805419
• Butyronitrile, 4-dimethylamino-2-phenyl-
• 4-dimethylamino-2-phenylbutanenitrile
• SKQMIWWQYUSWFP-UHFFFAOYSA-N
• AKOS006272033
• EINECS 256-642-9
• 50599-78-5
• NS00057659
• alpha-(N,N-dimethylaminoethyl)benzeneacetonitrile
• 4-14-00-01725 (Beilstein Handbook Reference)
• DTXSID00964830
• SCHEMBL9324845

• Inchi： 1S/C12H16N2/c1-14(2)9-8-12(10-13)11-6-4-3-5-7-11/h3-7,12H,8-9H2,1-2H3
• InChI Key： SKQMIWWQYUSWFP-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 27A^2

Experimental Properties

• Density: 0.992
• Boiling Point: 294.5°C at 760 mmHg
• Flash Point: 118°C
• Refractive Index: 1.523
• PSA: 27.03